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Compound of Interest

Compound Name: 5-Bromo-3-isoxazolemethanol

Cat. No.: B15200251 Get Quote

In-depth Technical Guide: 5-Bromo-3-
isoxazolemethanol
Core Compound Identification
Chemical Identity: 5-Bromo-3-isoxazolemethanol, a heterocyclic alcohol, is a specialized

organic compound. Comprehensive data for this specific molecule, including its unique CAS

number and detailed experimental protocols, is not readily available in public chemical

databases.

However, a closely related isomer, (2-Bromo-1,3-oxazol-5-yl)methanol, possesses documented

identifiers which are presented below. It is crucial for researchers to verify the specific isomer

relevant to their work, as structural differences will significantly impact chemical and biological

activity.

Summary of Chemical Data
For the related isomer, (2-Bromo-1,3-oxazol-5-yl)methanol, the following information has been

compiled:
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Identifier Value Source

CAS Number 1092351-98-8 CymitQuimica[1]

Molecular Formula C₄H₄BrNO₂ CymitQuimica[1]

Molecular Weight 177.98 g/mol CymitQuimica[1]

Purity Min. 95% CymitQuimica[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, handling, and application of 5-Bromo-3-
isoxazolemethanol are not extensively documented in the surveyed literature. General

synthetic strategies for similar bromo-isoxazole and bromo-oxazole derivatives often involve

multi-step processes. These can include the cyclization of functionalized precursors to form the

heterocyclic ring, followed by bromination and subsequent functional group manipulations to

introduce the methanol moiety. Researchers should consult specialized organic synthesis

literature for methodologies applicable to isoxazole and oxazole chemistry.

Logical Relationships in Synthesis
The synthesis of functionalized isoxazoles can be conceptualized through a logical workflow.

The following diagram illustrates a generalized approach that could be adapted for the

synthesis of 5-Bromo-3-isoxazolemethanol, starting from precursor materials.
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Generalized Synthetic Workflow

Starting Materials
(e.g., Alkynes, Hydroxylamine)

[3+2] Cycloaddition

Isoxazole Core Formation

Regioselective Bromination

5-Bromo-isoxazole Intermediate

Functional Group Interconversion
(e.g., Reduction of an Ester or Aldehyde)

Final Product:
5-Bromo-3-isoxazolemethanol

Click to download full resolution via product page

A generalized synthetic pathway for 5-Bromo-3-isoxazolemethanol.

Disclaimer: Due to the limited availability of specific data for 5-Bromo-3-isoxazolemethanol,
this guide provides information on a closely related compound and general synthetic principles.

Researchers should exercise due diligence in sourcing and validating information for their

specific research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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